Cas no 52781-04-1 (N-(2-methylpropyl)-N'-pyridin-2-ylethanediamide)

N-(2-methylpropyl)-N'-pyridin-2-ylethanediamide structure
52781-04-1 structure
Product name:N-(2-methylpropyl)-N'-pyridin-2-ylethanediamide
CAS No:52781-04-1
MF:C11H15N3O2
MW:221.255702257156
CID:1578915
PubChem ID:3040661

N-(2-methylpropyl)-N'-pyridin-2-ylethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-methylpropyl)-N'-pyridin-2-ylethanediamide
    • N-(2-methylpropyl)-N'-pyridin-2-yloxamide
    • Ethanediamide, N-(2-methylpropyl)-N'-2-pyridinyl-
    • DTXSID40200764
    • 52781-04-1
    • N-(2-Methylpropyl)-N'-2-pyridinylethanediamide
    • Inchi: InChI=1S/C11H15N3O2/c1-8(2)7-13-10(15)11(16)14-9-5-3-4-6-12-9/h3-6,8H,7H2,1-2H3,(H,13,15)(H,12,14,16)
    • InChI Key: VJDPWGMVGYRUDG-UHFFFAOYSA-N
    • SMILES: CC(C)CNC(=O)C(=O)NC1=CC=CC=N1

Computed Properties

  • Exact Mass: 221.11655
  • Monoisotopic Mass: 221.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • PSA: 71.09

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